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Compound of Interest

Compound Name: Potassium selenate

Cat. No.: B1202921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of

potassium selenate (K₂SeO₄). The information is presented to support research, scientific

analysis, and drug development applications, with a focus on quantitative data, experimental

methodologies, and visual representations of its synthesis and structure.

Core Chemical and Physical Properties
Potassium selenate is an odorless, hygroscopic white solid.[1] It is the potassium salt of

selenic acid and is encountered as colorless crystals.[1][2] Key quantitative properties of

potassium selenate are summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Formula K₂SeO₄ [1]

Molar Mass 221.17 g/mol [3]

Appearance
Colorless crystals or white

powder
[1][2][4]

Odor Odorless [1]

Density 3.07 g/cm³ [1][2]

Melting Point 1020 °C [5]

Solubility in Water 107.5 g/100 mL at 0 °C [5]

111 g/100 mL at 20 °C [5]

122.2 g/100 mL at 100 °C [5]

Crystal Structure
Potassium selenate crystallizes in an orthorhombic system.[1] The crystal structure has been

determined with the Hermann-Mauguin space group symbol Pnam and space group number

62.[3] The lattice parameters are reported as a = 7.661 Å, b = 10.466 Å, and c = 6.003 Å, with

α, β, and γ angles all being 90°.[3]
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Crystal Structure of Potassium Selenate (K₂SeO₄)

Orthorhombic Unit Cell

Ionic Components

Pnam (No. 62)
a = 7.661 Å

b = 10.466 Å
c = 6.003 Å

α = β = γ = 90°

K⁺ K⁺ Se

O

 [SeO₄]²⁻
tetrahedron

O

 [SeO₄]²⁻
tetrahedron

O

 [SeO₄]²⁻
tetrahedron

O

 [SeO₄]²⁻
tetrahedron

Synthesis of Potassium Selenate: Method 1

Selenium Trioxide (SeO₃)

Direct Reaction

Potassium Hydroxide (KOH)

Potassium Selenate (K₂SeO₄)

Water (H₂O)
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Synthesis of Potassium Selenate: Method 2

Step 1: Formation of Potassium Selenite

Step 2: Oxidation

Selenous Acid (H₂SeO₃)

Neutralization

Potassium Hydroxide (KOH)

Potassium Selenite (K₂SeO₃) Water (H₂O)

Potassium Selenite (K₂SeO₃)

Oxidation

Bromine (Br₂) Potassium Hydroxide (KOH)

Potassium Selenate (K₂SeO₄) Potassium Bromide (KBr) Water (H₂O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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